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Compound Name: Methylenecyclopropylpyruvate

Cat. No.: B1673607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylenecyclopropylpyruvate (MCPP) is a key intermediate in the metabolism of

methylenecyclopropylglycine (MCPG), a toxic amino acid found in certain plants of the

Sapindaceae family. The metabolism of MCPP leads to the formation of highly reactive

coenzyme A (CoA) esters that can inhibit crucial metabolic pathways, particularly fatty acid β-

oxidation, leading to hypoglycemia and other toxic effects. Understanding the metabolic fate of

MCPP is therefore critical for elucidating mechanisms of toxicity and developing potential

therapeutic interventions. The use of radiolabeled precursors is a powerful technique for tracing

the absorption, distribution, metabolism, and excretion (ADME) of MCPP and its metabolites

with high sensitivity and specificity.

These application notes provide a comprehensive overview and detailed protocols for utilizing

radiolabeled precursors to study MCPP metabolism in both in vitro and in vivo systems.

Metabolic Pathway of
Methylenecyclopropylpyruvate
The metabolism of methylenecyclopropylglycine (MCPG) to its toxic end-products involves a

series of enzymatic conversions. MCPG first undergoes transamination to form
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methylenecyclopropylpyruvate (MCPP). MCPP is then oxidatively decarboxylated to form

methylenecyclopropylacetyl-CoA (MCPA-CoA), a potent inhibitor of acyl-CoA dehydrogenases

involved in fatty acid β-oxidation. An alternative pathway involves the formation of

methylenecyclopropylformyl-CoA (MCPF-CoA). These reactive CoA esters are central to the

toxicity of MCPG.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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